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Compound of Interest

Compound Name: ONC213

Cat. No.: B13145634 Get Quote

Researchers and drug development professionals handling ONC213, an orally active αKGDH

inhibitor with potent antileukemia activity, must adhere to stringent disposal procedures to

ensure laboratory safety and environmental protection.[1][2][3] While a specific Safety Data

Sheet (SDS) for ONC213 was not located, the following guidelines, based on best practices for

the disposal of antineoplastic and other hazardous drugs, provide a comprehensive operational

plan.[4] All waste generated from handling ONC213 is to be considered hazardous chemical

waste.

Core Principles of ONC213 Disposal
Due to its cytotoxic nature, ONC213 and any materials that come into contact with it must be

managed as hazardous waste, often regulated under the Resource Conservation and

Recovery Act (RCRA).[4] The fundamental principle is to prevent the release of the compound

into the environment and to protect personnel from exposure. Key safety precautions include

wearing appropriate personal protective equipment (PPE), such as double chemotherapy

gloves, and ensuring all procedures are performed in a designated and controlled area.[4]

Step-by-Step Disposal Procedures
The proper disposal of ONC213 waste requires careful segregation into different waste

streams. The following steps provide a clear protocol for researchers.

1. Segregation of Waste at the Point of Generation:
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Immediately after use, all waste contaminated with ONC213 must be separated from regular

laboratory trash and other chemical waste.[4] Do not mix ONC213 waste with other laboratory

wastes.[4]

2. Disposal of Liquid Waste:

Bulk Liquid Waste: Any remaining stock solutions, unused dilutions, or contaminated liquid

media should be collected in a designated, leak-proof, and clearly labeled hazardous waste

container. These are often referred to as "black bulk waste containers" for hazardous

chemical waste.[4]

Labeling: The container must be labeled with a hazardous waste tag detailing the contents,

including the name "ONC213" and an estimate of the concentration and volume.

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by the institution's Environmental Health & Safety (EHS) department.

3. Disposal of Solid Waste:

Trace-Contaminated Solids: Items such as used gloves, absorbent pads, and empty vials

with no visible liquid residue should be disposed of in a designated "yellow trace waste

container."[4]

Packaging: Once full, this container should be securely sealed and placed inside a biohazard

waste box for collection.[4]

4. Disposal of Sharps:

Contaminated Sharps: Needles and syringes that have been used to handle ONC213 and

contain residual amounts of the drug (even as little as 0.1 ml) must be disposed of as

hazardous chemical waste in the black bulk waste container.[4] Do not place these in a

standard sharps container.[4]

Empty Sharps: If a syringe has been fully discharged and contains no visible residual drug, it

can be placed directly into a red sharps container.[4] Needles should not be recapped.[4]

5. Requesting Waste Pickup:
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Once a waste container is full or no longer in use, a hazardous waste pick-up request must be

submitted to the institution's EHS department, often through an online form.[4]

Experimental Workflow for ONC213 Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of

different types of ONC213-contaminated waste.
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Caption: Workflow for the proper segregation and disposal of ONC213 waste.

Quantitative Data Summary
While specific quantitative data for ONC213 disposal is not available, the following table

summarizes key thresholds and parameters based on general guidelines for hazardous drug

disposal.[4]
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Parameter Threshold/Specification Recommended Action

Liquid Residue in Syringe > 0.1 ml or any visible residue
Dispose in black bulk

hazardous waste container.

Liquid Residue in Syringe No visible residue (100% used)
Dispose in red sharps

container.

Waste Segregation
All ONC213-contaminated

materials

Separate from general,

biohazardous, and other

chemical waste streams.

Container Labeling
All hazardous waste

containers

Clearly label with "Hazardous

Waste," list all contents, and

affix institutional waste tag.

Emergency Procedures
In the event of a spill or accidental exposure, it is critical to follow the institution's established

emergency procedures. This typically involves:

Alerting personnel in the immediate area.

Containing the spill using an appropriate spill kit.

Consulting the Safety Data Sheet (SDS) for specific guidance on personal exposure.

Contacting the institution's Environmental Health & Safety (EHS) department for assistance

with cleanup and to report the incident.[4]

The proper handling and disposal of investigational drugs like ONC213 are paramount for a

safe and compliant research environment. Adherence to these procedures minimizes risk and

ensures the well-being of laboratory personnel and the broader community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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